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Compound of Interest

Compound Name: Sgc-stk17B-1

Cat. No.: B10821046 Get Quote

For researchers, scientists, and drug development professionals handling Sgc-stk17B-1, a

potent and selective inhibitor of serine/threonine kinase 17b (STK17B), adherence to proper

disposal procedures is critical for laboratory safety and environmental protection. While specific

institutional guidelines and the official Safety Data Sheet (SDS) must be the primary sources of

information, this guide provides essential, immediate safety and logistical information based on

publicly available data.

Warning: This product is intended for research use only and is not for human or veterinary use.

[1] It should be considered hazardous until comprehensive safety information is available.[1]

Always handle with appropriate personal protective equipment (PPE), including gloves, lab

coat, and eye protection.

Summary of Key Compound Information
For quick reference, the following table summarizes the essential quantitative data for Sgc-
stk17B-1.
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Property Value Source

CAS Number 2650530-00-8 [2]

Molecular Formula C₁₆H₁₀N₂O₂S₃ [3][4]

Molecular Weight 358.46 g/mol [3][4][5]

Appearance Solid, white to brown powder [3][5]

Solubility

DMSO: 1-10 mg/mL (sparingly

soluble) Acetonitrile: 0.1-1

mg/mL (slightly soluble)

[1][2]

Storage Temperature

-20°C for long-term storage

(months to years) 2-8°C for

short-term storage

[2][5][6]

Stability ≥ 4 years when stored at -20°C [1][2]

Step-by-Step Disposal Protocol
The following protocol outlines a general procedure for the proper disposal of Sgc-stk17B-1.

Note: This is a generalized guideline. Always consult your institution's Environmental Health

and Safety (EHS) office and the manufacturer-provided Safety Data Sheet (SDS) for specific

disposal instructions.

Experimental Protocol: Disposal of Sgc-stk17B-1

Objective: To safely dispose of Sgc-stk17B-1 in solid form and in solution in accordance with

general laboratory chemical waste procedures.

Materials:

Waste Sgc-stk17B-1 (solid)

Solutions containing Sgc-stk17B-1 (e.g., in DMSO)

Appropriate chemical waste container (clearly labeled)
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Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Fume hood

Procedure:

Solid Waste Disposal:

1. Carefully collect any unused or waste Sgc-stk17B-1 powder in its original container or a

clearly labeled, sealed container.

2. Ensure the container is labeled with the full chemical name ("Sgc-stk17B-1"), CAS

number (2650530-00-8), and any relevant hazard symbols.

3. Place the sealed container in a designated solid chemical waste receptacle.

Liquid Waste Disposal (Solutions):

1. Do not dispose of solutions containing Sgc-stk17B-1 down the drain.

2. Collect all liquid waste containing Sgc-stk17B-1, including unused stock solutions and

experimental residues, in a designated hazardous liquid waste container.

3. The waste container should be compatible with the solvent used (e.g., a polyethylene

container for DMSO solutions).

4. Clearly label the liquid waste container with "Hazardous Waste," the full chemical name

("Sgc-stk17B-1"), the solvent (e.g., "DMSO"), and the approximate concentration of the

compound.

5. Keep the waste container sealed when not in use and store it in a secondary containment

bin within a well-ventilated area, such as a fume hood.

Contaminated Labware and PPE Disposal:

1. Any labware (e.g., pipette tips, microfuge tubes) or PPE (e.g., gloves) that has come into

direct contact with Sgc-stk17B-1 should be considered contaminated.
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2. Dispose of these items in a designated solid hazardous waste stream, separate from

regular trash.

3. If necessary, decontaminate glassware with an appropriate solvent (e.g., ethanol or

isopropanol), and collect the rinse as hazardous liquid waste.

Final Disposal:

1. Arrange for the pickup of all hazardous waste containers by your institution's EHS

department or a licensed chemical waste disposal contractor.

2. Follow all institutional and local regulations for the final disposal of chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Sgc-stk17B-1.
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Caption: Logical workflow for the proper disposal of Sgc-stk17B-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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